![molecular formula C10H11ClN2O3S B6340023 5-(Chloromethyl)-1-(furan-2-ylmethyl)-2-methanesulfonyl-1H-imidazole CAS No. 1221342-65-9](/img/structure/B6340023.png)
5-(Chloromethyl)-1-(furan-2-ylmethyl)-2-methanesulfonyl-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(Chloromethyl)-1-(furan-2-ylmethyl)-2-methanesulfonyl-1H-imidazole, also known as CMFMI, is a synthetic compound used in a variety of scientific research applications. It is often used in combination with other compounds in order to further study their effects on biochemical and physiological processes. CMFMI has been studied extensively in the laboratory and is known to have a number of advantages and limitations when it comes to its use in experiments.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Overview: This compound’s unique structure combines an imidazole ring with a furan moiety, making it an interesting candidate for drug development. Researchers have explored its potential in various therapeutic areas.
Applications:- Antiviral Agents : Given the ongoing pandemic, compounds with antiviral properties are crucial. Researchers have investigated whether this compound can inhibit viral replication, particularly against RNA viruses like SARS-CoV-2 .
- Anti-inflammatory Drugs : The furan and imidazole components suggest anti-inflammatory potential. Scientists have explored its role in modulating inflammatory pathways .
- Enzyme Inhibitors : The chloromethyl group could serve as a reactive site for enzyme inhibition. Studies have looked into its effects on specific enzymes involved in disease pathways .
properties
IUPAC Name |
5-(chloromethyl)-1-(furan-2-ylmethyl)-2-methylsulfonylimidazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2O3S/c1-17(14,15)10-12-6-8(5-11)13(10)7-9-3-2-4-16-9/h2-4,6H,5,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGIILEYMTIBWSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC=C(N1CC2=CC=CO2)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(chloromethyl)-1-[(furan-2-yl)methyl]-2-methanesulfonyl-1H-imidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.